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For Researchers, Scientists, and Drug Development Professionals

Introduction
ST-148 is a potent antiviral compound that functions as a capsid inhibitor.[1] Initially developed

for the treatment of dengue fever, it has demonstrated broad-spectrum activity against other

flaviviruses, including Zika virus.[1] The mechanism of action of ST-148 involves the

hyperstabilization of the viral capsid protein, which interferes with both the assembly of new

viral particles and the disassembly of incoming viruses, thereby inhibiting viral replication.[1]

This document provides detailed application notes and experimental protocols for the research

use of ST-148.

Physicochemical Properties
Property Value

Chemical Formula C₂₁H₁₉N₅OS₂

Molecular Weight 421.54 g/mol

Solubility Soluble in Dimethyl Sulfoxide (DMSO)
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The following table summarizes the reported 50% effective concentration (EC₅₀) values of ST-
148 against various dengue virus (DENV) serotypes. This data is critical for designing in vitro

experiments and understanding the compound's potency.

Virus EC₅₀ (µM) Cell Line

DENV-1 2.832 Vero

DENV-2 0.016 Vero

DENV-3 0.512 Vero

DENV-4 1.150 Vero

While ST-148 has shown activity against Zika virus, specific EC₅₀ values were not available in

the reviewed literature.

Signaling Pathway and Mechanism of Action
ST-148's primary mechanism of action is the direct inhibition of the flavivirus capsid protein.

The capsid protein is crucial for multiple stages of the viral life cycle.[2] During viral entry, the

capsid must disassemble to release the viral RNA into the cytoplasm. For the formation of new

virions, the capsid protein must oligomerize to encapsidate the newly replicated viral genome.

By binding to and stabilizing the capsid protein, ST-148 disrupts these dynamic processes,

effectively halting viral replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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